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Summary of Neurological Adverse Events

The table below summarizes the key neurological side effects of voclosporin for easy comparison.

Adverse
Event

Frequency
Category

Reported Incidence & Characteristics
Onset & Clinical
Context

Headache Very
Common
(≥10%)

Frequently reported in clinical trials [1] [2]. A

2025 post-marketing study (n=4,013 reports)
identified it as a top signal (ROR=3.79) [3].

Onset varies; part of a

spectrum of nervous
system disorders [3].

Tremor Common (1-
10%)

Reported in 1-10% of patients in clinical trials
[1] [2]. A 2025 real-world study also confirmed

a significant safety signal [4].

Can manifest as
trembling or shaking of

hands or feet [1].

Mechanisms of Action & Neurotoxicity

Voclosporin is a novel calcineurin inhibitor (CNI) that exerts its immunosuppressive effects by binding to

cyclophilin A within T-cells. This drug-cyclophilin complex inhibits the phosphatase activity of calcineurin,

which prevents the dephosphorylation and nuclear translocation of Nuclear Factor of Activated T-cells
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(NFAT). The inhibition of NFAT-driven transcription blocks the expression of early cytokines, such as

interleukin-2 (IL-2), thereby suppressing T-cell activation and proliferation [2] [5].

The following diagram illustrates this primary mechanism and its link to neurological side effects.
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The exact biological pathway leading from calcineurin inhibition to neurological symptoms like headache

and tremor is not fully elucidated. However, it is a class effect observed with CNIs. More serious

neurotoxicity, such as Posterior Reversible Encephalopathy Syndrome (PRES), has also been reported

with voclosporin, presenting with symptoms like headache, seizures, visual disturbances, and confusion [1]

[2].

Key Clinical Trial Protocols & Safety Monitoring

For your experimental design, the methodology from the pivotal Phase 3 AURORA 1 trial provides a robust

reference for monitoring these adverse events [6].

Study Design: A 52-week, double-blind, randomized, placebo-controlled, multicenter Phase 3 trial.
Patient Population: Adults with active, biopsy-proven lupus nephritis (Class III, IV, or V).

Intervention Groups:
Experimental Arm: Voclosporin (23.7 mg twice daily) + Mycophenolate Mofetil (MMF; 1 g

twice daily) + low-dose oral glucocorticoids.
Control Arm: Placebo + MMF + low-dose oral glucocorticoids.

Safety Monitoring:
Adverse Event Collection: Treatment-emergent adverse events (AEs) were systematically

collected and recorded throughout the study period. Neurological AEs like headache and tremor
were specifically documented and graded for severity.

Laboratory Assessments: Regular monitoring of estimated glomerular filtration rate (eGFR)
and serum creatinine was performed, as a decline in eGFR is a common co-occurring adverse

effect [1] [2] [6].
Dose Modification Rules: The protocol included specific guidelines for dose reduction or

discontinuation based on eGFR decline from baseline, which is critical for managing
nephrotoxicity that may coincide with other AEs [2] [6].

Key Insights for Professionals

Real-World Onset Profile: A 2025 real-world pharmacovigilance study of FAERS data found the

median time to onset for any adverse event with voclosporin was 99 days, with nearly one-third
occurring in the first month [3]. This suggests a need for vigilant monitoring, particularly during the

initial treatment phase.
Benefit-Risk Profile: Long-term extension studies (AURORA 2) have shown that voclosporin
maintains its efficacy with a stable safety profile over three years, and no increased nephrotoxicity
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was observed in repeat biopsies at 18 months [7] [8]. This supports a positive benefit-risk assessment

in the target population.
Extensive Drug Interaction Profile: Voclosporin is a CYP3A4 substrate and a P-glycoprotein (P-

gp) inhibitor. There are 887 drugs known to interact with it (449 major interactions). Concomitant
use with strong CYP3A4 inhibitors or inducers requires particular caution, as it can significantly alter

voclosporin exposure and potentially worsen side effects [2] [9].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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